Cas no 333419-45-7 (6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one)

• Product Name: 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one
• CAS No: 333419-45-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 3074388
• PubChem ID: 3142784
• Update Time: 2025-10-28

6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one
• AG-690/40700465
• 6-ethoxy-3-{[(3-hydroxypropyl)amino]methyl}-2(1H)-quinolinone
• AKOS000300131
• SB70621
• HMS1675I16
• 6-ethoxy-3-[(3-hydroxypropylamino)methyl]-1H-quinolin-2-one
• 6-ethoxy-3-{[(3-hydroxypropyl)amino]methyl}-1H-quinolin-2-one
• 6-Ethoxy-3-(((3-hydroxypropyl)amino)methyl)quinolin-2-ol
• 333419-45-7

• MDL： MFCD02742458
• Inchi： 1S/C15H20N2O3/c1-2-20-13-4-5-14-11(9-13)8-12(15(19)17-14)10-16-6-3-7-18/h4-5,8-9,16,18H,2-3,6-7,10H2,1H3,(H,17,19)
• InChI Key： GMQKFIXQQXFZFQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C=C(C(N2)=O)CNCCCO

Computed Properties

• Exact Mass: 276.147
• Monoisotopic Mass: 276.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.6Ų

Additional information on 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one

Introduction to 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one (CAS No. 333419-45-7)

6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one (CAS No. 333419-45-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The unique structure of 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one makes it a promising candidate for further research and development in the pharmaceutical industry.

The molecular structure of 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one is characterized by a quinoline core with specific functional groups attached. The ethoxy group at the 6-position and the (3-hydroxy-propylamino)-methyl group at the 3-position contribute to its unique chemical properties and biological activities. These functional groups play a crucial role in modulating the compound's interactions with biological targets, making it an attractive candidate for drug discovery.

Recent studies have explored the potential of 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one in various therapeutic areas. One notable area of research is its antimicrobial activity. Quinolones are well-known for their broad-spectrum antibacterial properties, and 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one has shown promising results in inhibiting the growth of both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a valuable candidate for developing anti-inflammatory drugs with fewer side effects compared to existing treatments.

The antitumor activity of 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one has also been a focus of recent research. Cancer remains one of the leading causes of death worldwide, and there is a constant need for new and effective anticancer agents. This compound has demonstrated significant antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Its mechanism of action involves inducing apoptosis and inhibiting cell cycle progression, making it a promising lead compound for further development as an anticancer agent.

The pharmacokinetic properties of 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one have also been studied to evaluate its potential as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Additionally, its low toxicity profile makes it suitable for long-term use in clinical settings.

Clinical trials are currently underway to assess the safety and efficacy of 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 6-Ethoxy-3-[(3-hydroxy-propylamino)-methyl]-1H-quinolin-2-one (CAS No. 333419-45-7) is a multifaceted compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in various disease areas.